Cas no 2446-08-4 (5-oxo-3-propan-2-yl-pyrrolidine-2-carboxylic acid)

• Product Name: 5-oxo-3-propan-2-yl-pyrrolidine-2-carboxylic acid
• CAS No: 2446-08-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 290614
• PubChem ID: 256628
• Update Time: 2025-04-19

5-oxo-3-propan-2-yl-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-3-propan-2-yl-pyrrolidine-2-carboxylic acid
• AKOS023362756
• NSC83642
• NSC-83642
• DTXSID90292558
• 5-oxo-3-propan-2-ylpyrrolidine-2-carboxylic acid
• 2446-08-4
• 5-oxo-3-propan-2-ylproline

• Inchi： 1S/C8H13NO3/c1-4(2)5-3-6(10)9-7(5)8(11)12/h4-5,7H,3H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： WFQXXZJFCIOVCE-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)C)C(C(=O)O)N1

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 398.6°C at 760 mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.487
• PSA: 66.4